Cas no 71580-26-2 (3-(trifluoromethyl)-1H-Pyrrole)

• Product Name: 3-(trifluoromethyl)-1H-Pyrrole
• CAS No: 71580-26-2
• MF: C₅H₄F₃N
• MW: 135.087171554565
• MDL: MFCD11040740
• CID: 1015828
• PubChem ID: 10464390
• Update Time: 2025-09-22

3-(trifluoromethyl)-1H-Pyrrole Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoromethyl)-1H-Pyrrole
• 3-Trifluoromethyl-pyrrole
• 71580-26-2
• 3-trifluoromethylpyrrole
• SCHEMBL827436
• SY289476
• 1H-Pyrrole, 3-(trifluoromethyl)-
• 3-(Trifluoromethyl)pyrrole
• DTXSID50440250
• AKOS006227686
• MFCD11040740
• BOMVFZYVIGUOEV-UHFFFAOYSA-N
• DB-330860
• G71826

• MDL： MFCD11040740
• Inchi： 1S/C5H4F3N/c6-5(7,8)4-1-2-9-3-4/h1-3,9H
• InChI Key： BOMVFZYVIGUOEV-UHFFFAOYSA-N
• SMILES： FC(C1C=CNC=1)(F)F

Computed Properties

• Exact Mass: 135.02958362g/mol
• Monoisotopic Mass: 135.02958362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 98.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 15.8Ų